2-(4-biphenylyl)-2-oxoethyl 4-{[2-chloro-5-(trifluoromethyl)phenyl]amino}-4-oxobutanoate

• IUPAC Name: [2-oxo-2-(4-phenylphenyl)ethyl] 4-[2-chloro-5-(trifluoromethyl)anilino]-4-oxobutanoate
• InChI: InChI=1S/C25H19ClF3NO4/c26-20-11-10-19(25(27,28)29)14-21(20)30-23(32)12-13-24(33)34-15-22(31)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h1-11,14H,12-13,15H2,(H,30,32)
• InChI Key: WWBVEJNCEPCTAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)COC(=O)CCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C25H19ClF3NO4
• Molecular Weight: 489.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-(4-biphenylyl)-2-oxoethyl 4-{[2-chloro-5-(trifluoromethyl)phenyl]amino}-4-oxobutanoate" often involves multi-step chemical reactions. For instance, the synthesis of structurally related compounds includes various chemical reactions such as Knoevenagel condensation, reaction with sulfur tetrafluoride, and subsequent hydrogenation processes (Kumar et al., 2016). These methods underscore the complexity of synthesizing such compounds, requiring precise conditions and reagents to achieve the desired chemical structure.

Molecular Structure Analysis

The molecular structure of closely related compounds is determined using techniques like X-ray diffraction (XRD), which reveals detailed information about the crystal structure and molecular geometry (Kumar et al., 2016). This type of analysis is crucial for understanding the spatial arrangement of atoms within the molecule and predicting its reactivity and interaction with other molecules.

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include transformations that yield various products depending on the reactants and conditions used. For example, the transformation of 4-(1-dimethylaminoethylidene)-2-phenyl-5(4H)-oxazolone into methyl 2-benzoylamino-3-oxobutanoate demonstrates the reactivity of such compounds under specific conditions (Bratušek et al., 1998). Understanding these reactions is essential for exploring the potential applications of the compound in various fields.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and boiling point, are determined by the molecular structure. While specific data on "2-(4-biphenylyl)-2-oxoethyl 4-{[2-chloro-5-(trifluoromethyl)phenyl]amino}-4-oxobutanoate" are not available, related compounds exhibit unique physical properties that influence their application and handling (Ashfaq et al., 2021).

Scientific Research Applications

Synthesis and Characterization

• The compound's synthesis involves complex chemical reactions, highlighting its potential for applications in materials science and pharmaceuticals. For instance, research on the synthesis of related fluorinated compounds, such as 4[3′-bis (2″-chloroethyl) aminophenyl] -4,4-difluorobutanoic acid and 3,3-Difluorochlorambucil, showcases the intricate processes involved in creating highly specific chemical entities with potential therapeutic applications (C. Buss, P. Coe, J. Tatlow, 1997); (C. Buss, P. Coe, J. Tatlow, 1986).

• Another study focused on ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate synthesized through Knoevenagel condensation, demonstrating the compound's potential for antimicrobial and antioxidant applications, which underscores the diversity in the applications of these chemicals beyond their primary intended uses (A. D. Kumar et al., 2016).

Applications in Material Science

• Research on the structural and optical properties of related chemical compounds, like 4H-pyrano [3, 2-c] quinoline derivatives, highlights their potential in materials science, particularly in nanotechnology and thin-film applications. This showcases the compound's relevance beyond pharmaceuticals into the realm of advanced materials and optical engineering (H. Zeyada, M. El-Nahass, M. M. El-Shabaan, 2016).

Molecular Docking and Biological Activities

• Studies on derivatives of oxobutanoic acid, such as the investigation into the vibrational, structural, electronic, and optical properties, including molecular docking of specific derivatives, have shown that these compounds have notable biological activities. This points to their potential use in developing therapeutic agents and understanding their interactions with biological targets (K. Vanasundari et al., 2018).

Environmental Applications

• Certain derivatives of the compound have been studied for their potential in environmental applications, such as the degradation of pollutants. For example, research on the bacterial degradation of biphenyl and chlorobiphenyls by Pseudomonas cepacia P166, which produces chlorobenzoate as an intermediate, elucidates the environmental significance of these compounds in bioremediation processes (J. J. Arensdorf, D. Focht, 1995).